4-((3,5-Dibromo-2-hydroxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 577695-15-9
• Molecular Formula: C15H9Br2FN4OS
• Molecular Weight: 472.1 g/mol
• IUPAC Name: 4-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9Br2FN4OS/c16-10-5-9(13(23)12(17)6-10)7-19-22-14(20-21-15(22)24)8-1-3-11(18)4-2-8/h1-7,23H,(H,21,24)/b19-7+
• InChI Key: DRCOJHGLZFTRKJ-FBCYGCLPSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=NNC(=S)N2/N=C/C3=C(C(=CC(=C3)Br)Br)O)F
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=S)N2N=CC3=C(C(=CC(=C3)Br)Br)O)F

Description

The compound 4-((3,5-Dibromo-2-hydroxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a Schiff base-triazole hybrid characterized by a 1,2,4-triazole core substituted with a 4-fluorophenyl group at position 3 and a 3,5-dibromo-2-hydroxybenzylidene moiety at position 2.

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound’s unique 3,5-dibromo-2-hydroxybenzylidene and 4-fluorophenyl groups distinguish it from related derivatives. Below is a comparative analysis of key analogs:

Compound ID/Reference	Substituents on Benzylidene/Other Positions	Key Structural Features
Target Compound	3,5-Dibromo-2-hydroxybenzylidene; 4-fluorophenyl	High steric bulk from bromine; phenolic -OH enhances H-bonding
Compound 6 ()	3,5-Di-tert-butyl-4-hydroxybenzylidene	Electron-donating tert-butyl groups; increased hydrophobicity
Compound 6k ()	4-Fluorobenzylidene; 2-fluoro-biphenyl	Dual fluoro substituents; improved metabolic stability
Compound 6d ()	4-Chlorobenzylidene	Electron-withdrawing Cl may enhance electrophilicity
Compound 6i ()	4-Nitrobenzylidene	Strong electron-withdrawing NO2 group; potential redox activity
Compound ()	4-(Phenylsulfonyl)phenyl; 2,4-difluorophenyl	Sulfonyl group enhances solubility; difluorophenyl adds steric hindrance

Key Observations :

• Electron Effects : Bromine (target compound) and nitro (6i) are electron-withdrawing, while tert-butyl (Compound 6) is electron-donating. These differences influence reactivity, solubility, and biological interactions .

Spectral and Physical Properties

• IR Spectroscopy: Thione (C=S) stretches appear at ~1200–1236 cm⁻¹ (e.g., 1236 cm⁻¹ in 6k) . Schiff base (C=N) stretches range from 1511–1600 cm⁻¹, with electron-withdrawing groups (e.g., NO2 in 6i) shifting peaks to higher frequencies .
• NMR Spectroscopy :
  • The 4-fluorophenyl group in the target compound would show a characteristic doublet near δ 7.19 ppm (cf. 6k’s 4-fluorobenzylidene at δ 7.19 ppm) .
  • Bromine’s deshielding effect may shift aromatic protons downfield compared to chloro or nitro analogs .
• Melting Points: Derivatives with halogen substituents (e.g., 6k: 179°C) exhibit higher melting points than non-halogenated analogs, suggesting enhanced crystallinity due to halogen bonding .